![molecular formula C13H7ClF2O2 B6399836 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% CAS No. 1261921-57-6](/img/structure/B6399836.png)
6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95%
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Overview
Description
6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% (6-Cl-DFPB), is a synthetic organic compound that is used in a variety of research and industrial applications. It is a white, crystalline solid that is soluble in organic solvents and has a melting point of 143-145°C. 6-Cl-DFPB is a versatile compound that finds applications in materials science, pharmaceuticals, and biochemistry.
Scientific Research Applications
6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% has a variety of applications in scientific research. It has been used as a substrate in the synthesis of new organic compounds, as a reagent in organic synthesis, and as an inhibitor of enzymes. It has also been used in the synthesis of novel fluorinated aromatic compounds, as a catalyst in the synthesis of aryl ethers, and as an inhibitor of the enzyme cyclooxygenase-2. 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% has also been used in the synthesis of aryl amines and as a reagent in the synthesis of aryl sulfonates.
Mechanism of Action
The mechanism of action of 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of cyclooxygenase-2, an enzyme that is involved in the production of prostaglandins. Prostaglandins are hormones that are involved in a variety of physiological processes, including inflammation, pain, and blood clotting. By inhibiting cyclooxygenase-2, 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% is thought to reduce the production of prostaglandins, leading to a decrease in inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% are not well understood. However, it is believed that the compound has anti-inflammatory and analgesic properties. In addition, 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% has been shown to inhibit the growth of certain bacteria, suggesting that it may have antibacterial properties. It has also been shown to inhibit the production of certain enzymes, suggesting that it may have anti-enzymatic properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% in laboratory experiments is its versatility. The compound is relatively easy to synthesize and can be used in a variety of reactions. It is also relatively stable and has a relatively low toxicity. However, 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% is not suitable for use in reactions involving strong acids or bases, as it is sensitive to hydrolysis.
Future Directions
There are a number of possible future directions for research involving 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95%. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in pharmaceuticals and materials science. In addition, further research could be done to explore the potential of 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% as an inhibitor of other enzymes and as a reagent in other reactions. Finally, further research could be done to explore the potential of 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% as a drug candidate.
Synthesis Methods
The most common method of synthesizing 6-Chloro-2-(3,4-difluorophenyl)benzoic acid, 95% is through a reaction between 3,4-difluorobenzoyl chloride and 6-chloro-2-hydroxybenzoic acid in the presence of a base. This reaction proceeds in a two-step process, with the first step being the formation of an intermediate compound, 3,4-difluoro-6-chlorobenzoic acid. This reaction is followed by the second step, which is the esterification of the intermediate with 6-chloro-2-hydroxybenzoic acid. The overall reaction is shown below:
3,4-Difluorobenzoyl chloride + 6-Chloro-2-hydroxybenzoic acid → 6-Chloro-2-(3,4-difluorophenyl)benzoic acid + HCl
properties
IUPAC Name |
2-chloro-6-(3,4-difluorophenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClF2O2/c14-9-3-1-2-8(12(9)13(17)18)7-4-5-10(15)11(16)6-7/h1-6H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJYVSFHXFBJLAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)O)C2=CC(=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClF2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689621 |
Source
|
Record name | 3-Chloro-3',4'-difluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261921-57-6 |
Source
|
Record name | 3-Chloro-3',4'-difluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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